![molecular formula C10H12F2N2O B2555727 3-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyridazine CAS No. 2199685-01-1](/img/structure/B2555727.png)
3-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyridazine
Description
Scientific Research Applications
Biocidal Effect and Synthesis
- New nanomeric cyclic compounds, including those with structural similarity to 3-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyridazine, have been synthesized and evaluated for their biocidal effects. Such compounds have shown potential as molluscicidal agents against snails responsible for Bilhariziasis, indicating their relevance in public health and pest control applications (Makki, Abdel-Rahman, & El-Shahawi, 2014).
Photolysis Studies
- Research involving photolysis of compounds structurally related to this compound has been conducted. These studies help understand the behavior of such compounds under light exposure, which is crucial in the development of light-sensitive materials or pharmaceuticals (Tsuchiya, Arai, & Igeta, 1973).
Nickel-Catalyzed Electrochemical Cross-Coupling Reactions
- A study reported an efficient method for preparing aryl- and heteroarylpyridazines, including derivatives of 3-chloro-6-methylpyridazine, through nickel-catalyzed electrochemical cross-coupling reactions. This technique is significant in the field of organic synthesis, particularly for the preparation of complex molecules for pharmaceutical or material science applications (Sengmany et al., 2007).
New Synthetic Routes
- Innovative synthetic routes for the preparation of 6-methoxypyridazine-3-carboxylic acid, using 3-chloro-6-methylpyridazine as a starting material, have been developed. The significance of such research lies in expanding the chemical toolkit for synthesizing pyridazine derivatives, which are valuable in various chemical and pharmaceutical contexts (Ju Xiu-lian, 2011).
properties
IUPAC Name |
3-[(3,3-difluorocyclobutyl)methoxy]-6-methylpyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2N2O/c1-7-2-3-9(14-13-7)15-6-8-4-10(11,12)5-8/h2-3,8H,4-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBGQWUIAZKSLBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OCC2CC(C2)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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